Sodium bismuth tartrate Sodium bismuth tartrate
Brand Name: Vulcanchem
CAS No.: 31586-77-3
VCID: VC0196111
InChI: InChI=1S/C4H4O6.Bi.Na/c5-1(3(7)8)2(6)4(9)10;;/h1-2H,(H,7,8)(H,9,10);;/q-2;+3;+1/p-2/t1-,2-;;/m1../s1
SMILES: C(C(C(=O)[O-])O)(C(=O)[O-])O.C(C(C(=O)[O-])O)(C(=O)[O-])O.[Na+].[Bi+3]
Molecular Formula: C4H2BiNaO6
Molecular Weight: 378.02 g/mol

Sodium bismuth tartrate

CAS No.: 31586-77-3

VCID: VC0196111

Molecular Formula: C4H2BiNaO6

Molecular Weight: 378.02 g/mol

Purity: > 95%

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Sodium bismuth tartrate - 31586-77-3

Description

Sodium bismuth tartrate, also known as bismuth sodium tartrate, is a chemical compound with the molecular formula C12H12BiNa3O18. It is a coordination complex containing bismuth, sodium, and tartrate ions. Historically, bismuth compounds like sodium bismuth tartrate have been used in medicine for over 300 years, mainly to treat gastrointestinal ailments and infections. Specifically, sodium bismuth tartrate targets Helicobacter pylori, a bacterium that can cause ulcers. Bismuth-based drugs form a protective coating on the ulcer crater, which prevents erosion by gastric acid and helps heal the ulcer. These compounds exhibit activity through a reductive pathway, generating more active Bi3+ analog compounds. The solubility of bismuth compounds is affected by the acidity of the medium and the presence of compounds with (hydr)oxy or sulfhydryl groups.

This compound has a variety of scientific research applications, including its use as a precursor for synthesizing other bismuth compounds and materials. It has been investigated for its antimicrobial and antiviral properties and has been used in the production of catalysts, optical glasses, and pigments. Sodium bismuth tartrate exhibits antimicrobial activity and inhibits enzymatic activity. Recent studies suggest that bismuth compounds interact with multiple targets within bacterial cells, disrupting oxidative defense systems and metabolic pathways. For example, sodium bismuth tartrate can downregulate virulence factors like CagA and VacA in H. pylori, which are involved in pathogenicity.

Similar compounds include bismuth subnitrate, bismuth subsalicylate, bismuth citrate, bismuth oxide, bismuth sulfide, and bismuth telluride. Sodium bismuth tartrate is notable for its unique coordination chemistry and the presence of tartrate ions, which enhance its solubility and reactivity in various applications.

CAS No. 31586-77-3
Product Name Sodium bismuth tartrate
Molecular Formula C4H2BiNaO6
Molecular Weight 378.02 g/mol
IUPAC Name bismuth;sodium;(2R,3R)-2,3-dioxidobutanedioate
Standard InChI InChI=1S/C4H4O6.Bi.Na/c5-1(3(7)8)2(6)4(9)10;;/h1-2H,(H,7,8)(H,9,10);;/q-2;+3;+1/p-2/t1-,2-;;/m1../s1
Standard InChIKey YPQBHUDKOKUINZ-OLXYHTOASA-L
SMILES C(C(C(=O)[O-])O)(C(=O)[O-])O.C(C(C(=O)[O-])O)(C(=O)[O-])O.[Na+].[Bi+3]
Canonical SMILES C(C(C(=O)[O-])[O-])(C(=O)[O-])[O-].[Na+].[Bi+3]
Purity > 95%
Synonyms 2,3-dihydroxy-butanedioicaci(r-(r*,r*))-butanedioicacibismuthsodiumsalt; tartaricacid,bismuthsodiumsalt; Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, bismuth sodium salt
PubChem Compound 76971117
Last Modified Apr 15 2024

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